Cas no 2138335-53-0 (1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-(2-methoxyethyl)urea)

• Product Name: 1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-(2-methoxyethyl)urea
• CAS No: 2138335-53-0
• MF: C₁₂H₂₃N₃O₄S
• MW: 305.393721818924
• CID: 5777221
• PubChem ID: 165846279
• Update Time: 2025-10-28

1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 2138335-53-0
• EN300-738361
• 1-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-(2-methoxyethyl)urea
• 1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-(2-methoxyethyl)urea

• Inchi： 1S/C12H23N3O4S/c1-19-5-4-14-11(16)15-9-12-3-2-6-20(17,18)10(12)7-13-8-12/h10,13H,2-9H2,1H3,(H2,14,15,16)
• InChI Key： CFNNBCUETUDENZ-UHFFFAOYSA-N
• SMILES： S1(CCCC2(CNC(NCCOC)=O)CNCC12)(=O)=O

Computed Properties

• Exact Mass: 305.14092740g/mol
• Monoisotopic Mass: 305.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-(2-methoxyethyl)urea

Professional Introduction to Compound with CAS No. 2138335-53-0 and Product Name: 1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-(2-methoxyethyl)urea

Compound with the CAS number 2138335-53-0 and the product name 1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-(2-methoxyethyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic ureas that have garnered considerable attention due to their potential biological activities. The molecular structure of this compound incorporates a thiopyranopyrrole core, which is a motif known for its versatility in drug design. The presence of a dioxo group and a urea moiety further enhances its pharmacological profile, making it a promising candidate for further investigation.

The synthesis of this compound involves intricate organic transformations, including cyclization and functional group modifications. The thiopyranopyrrole ring is particularly noteworthy, as it is a fused system that can exhibit unique electronic and steric properties. These properties are critical in determining the compound's interactions with biological targets, such as enzymes and receptors. The 1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol moiety contributes to the compound's overall complexity and may play a crucial role in modulating its biological activity.

In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic structures. The urea component in this compound is known to form stable hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. Additionally, the 2-methoxyethyl substituent on the urea group may influence solubility and metabolic stability, making it an important factor in drug design. These features collectively contribute to the compound's potential as a lead molecule for pharmaceutical development.

Recent studies have highlighted the importance of thiopyranopyrrole derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific scaffold of 1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-(2-methoxyethyl)urea positions it as a valuable tool for exploring new pharmacological pathways. Researchers have been particularly interested in its potential to interact with enzymes involved in metabolic diseases and its ability to modulate signaling pathways associated with cancer progression.

The pharmacological evaluation of this compound has revealed several intriguing properties. In vitro studies have demonstrated its ability to inhibit specific enzymes with high selectivity. For instance, preliminary data suggest that it may interfere with the activity of kinases and other enzymes implicated in cell proliferation and survival. These findings are consistent with recent advancements in targeted therapy, where small molecules are designed to disrupt aberrant signaling pathways in diseases such as cancer.

Furthermore, the compound's interaction with biological targets has been investigated using computational methods. Molecular docking studies have provided insights into how the thiopyranopyrrole core and other functional groups fit into the active sites of target proteins. These simulations have helped refine the structure-activity relationships (SAR) of the compound series, guiding further modifications to optimize potency and selectivity. The results from these computational studies align well with experimental data obtained from biochemical assays.

The synthesis and characterization of this compound also involve advanced analytical techniques to ensure its purity and structural integrity. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to confirm its molecular structure. These techniques provide detailed information about the compound's conformational preferences and stereochemistry, which are essential for understanding its biological behavior.

One of the most exciting aspects of this research is its potential application in developing next-generation therapeutics. The combination of structural complexity and functional diversity makes it an attractive candidate for drug discovery programs targeting complex diseases. As our understanding of disease mechanisms continues to evolve, compounds like 1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-(2-methoxyethyl)urea will play a crucial role in addressing unmet medical needs.

In conclusion, Compound with CAS No. 2138335-53-0 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. The research surrounding this compound underscores the importance of heterocyclic scaffolds in drug design and highlights future directions for therapeutic development. As scientists continue to explore new chemical entities like this one, we can expect further breakthroughs that will improve patient outcomes across various disease conditions.